6-Chloro-2-ethylpyrimidine-4,5-diamine

• IUPAC Name: 6-chloro-2-ethylpyrimidine-4,5-diamine
• InChI: InChI=1S/C6H9ClN4/c1-2-3-10-5(7)4(8)6(9)11-3/h2,8H2,1H3,(H2,9,10,11)
• InChI Key: ZUVMNDUMWKEJAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C(=N1)Cl)N)N
• Molecular Formula: C6H9ClN4
• DSSTOX Substance ID: DTXSID10282395
• Molecular Weight: 172.61 g/mol
• CAS RN: 6237-97-4

Description

6-Chloro-2-ethylpyrimidine-4,5-diamine is a chemical compound with the molecular formula C6H9ClN4. It is a solid substance.

Molecular Structure Analysis

The molecular weight of 6-Chloro-2-ethylpyrimidine-4,5-diamine is 172.62. The InChI code for this compound is 1S/C6H9ClN4/c1-2-9-4(6)3(7)5(8)10-2/h7H2,1H3,(H2,8,9,10).

Physical And Chemical Properties Analysis

6-Chloro-2-ethylpyrimidine-4,5-diamine is a solid substance. It should be stored in a dark place, in an inert atmosphere, at 2-8°C.

Scientific Research Applications

Pyrimethamine Derivatives and Enzyme Activity

Pyrimethamine derivatives, including those with substitutions at the chloro position, have been studied for their impact on enzyme activity. Specific structural features, like amino and ethyl groups, significantly influence their inhibitory activity and efficacy in enhancing β-N-acetylhexosaminidase activity. Modifications in these derivatives can also affect their toxicity profiles (Tropak et al., 2015).

Antiviral Activity

Some pyrimidine derivatives have shown antiviral activity, particularly against retroviruses. For instance, 5-substituted 2,4-diaminopyrimidine derivatives displayed significant inhibitory effects on human immunodeficiency virus and Moloney murine sarcoma virus in cell cultures (Hocková et al., 2003).

Synthesis of Tetrahydropteridine Stereosisomers

Research into the synthesis of tetrahydropteridine stereoisomers, including N5-formyl-(6S)-tetrahydrofolic acid, involves the use of diamines derived from amino acids condensed with 2-amino-6-chloro-5-nitro-4(3H)-pyrimidinone (Bailey et al., 1992).

Antimalarial Activity

Pyrimethamine analogs, where the ethyl substituent in the 6-position is modified, have been developed to enhance antimalarial activity against Plasmodium berghei. These compounds show promising therapeutic ratios and effectiveness (Ress Rw et al., 1976).

Hydrogen-Bonding in Organic Salts

Studies on the hydrogen-bonding patterns in pyrimethamine derivatives, such as pyrimethaminium benzenesulfonate, reveal insights into the molecular interactions and crystal structures of these compounds. This research contributes to understanding the stability and solubility properties of these derivatives (Balasubramani et al., 2007).

Nonclassical Antifolates in Inhibiting Enzymes

The development of nonclassical antifolates has shown potential in inhibiting enzymes like dihydrofolate reductase from pathogens like Pneumocystis carinii and Toxoplasma gondii. These compounds also have demonstrated antitumor properties (Robson et al., 1997).